2-Oxo-2-(1-phenylethylamino)acetic acid

• IUPAC Name: 2-oxo-2-(1-phenylethylamino)acetic acid
• InChI: InChI=1S/C10H11NO3/c1-7(11-9(12)10(13)14)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)(H,13,14)
• InChI Key: RVIXKSXCAWSWSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)O
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

2-Oxo-2-(1-phenylethylamino)acetic acid, also known as phenylpyruvic acid, is a derivative of phenylalanine, an essential amino acid. It has been used in various scientific research studies due to its unique properties and potential applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-Oxo-2-(1-phenylethylamino)acetic acid is not fully understood. However, it is believed to act as an inhibitor of various enzymes, including alanine transaminase and tyrosine aminotransferase. It has also been shown to have antioxidant properties, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of various biomarkers of oxidative stress, including malondialdehyde and hydrogen peroxide. It has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Oxo-2-(1-phenylethylamino)acetic acid in lab experiments is its low toxicity. It has also been shown to be stable under various conditions, which makes it suitable for use in various experimental settings. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of 2-Oxo-2-(1-phenylethylamino)acetic acid. One potential direction is the development of new pharmaceuticals based on this compound. It may also be useful to study the potential use of this compound as a biomarker for various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects.

Synthesis Methods

The synthesis of 2-Oxo-2-(1-phenylethylamino)acetic acid involves the oxidation of phenylalanine using potassium permanganate. The reaction takes place in an alkaline medium and produces 2-Oxo-2-(1-phenylethylamino)acetic acidc acid as a product. The purity of the product can be improved by recrystallization from water or ethanol.

Scientific Research Applications

2-Oxo-2-(1-phenylethylamino)acetic acid has been used in various scientific research studies due to its potential applications in the field of medicine and biochemistry. It has been used as a precursor for the synthesis of various pharmaceuticals, including antibiotics, antihistamines, and anticonvulsants. It has also been studied for its potential use as a biomarker for various diseases, including cancer, diabetes, and liver disease.